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Compound of Interest

Compound Name: WDR5-0102

Cat. No.: B12401450 Get Quote

For researchers, scientists, and drug development professionals, ensuring personal safety and

the integrity of experimental outcomes is paramount when handling potent small molecule

inhibitors like WDR5-0102. This guide provides essential, immediate safety and logistical

information, including operational and disposal plans, to foster a secure laboratory environment

and build confidence in chemical handling practices.

Compound Identification and Hazard Assessment
WDR5-0102 is an inhibitor targeting the WDR5-MLL1 interface.[1][2][3] While a specific,

comprehensive Safety Data Sheet (SDS) may not always be readily available for all research

compounds, it is crucial to treat WDR5-0102 as a potentially hazardous substance.[4] The long-

term toxicological properties may not be fully known. Assumed hazards, based on protocols for

similar research compounds, include being harmful if swallowed, inhaled, or absorbed through

the skin, and potentially causing irritation to the skin, eyes, and respiratory tract.[4]
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Property Value Source

Compound Name WDR5-0102 MedchemExpress[1]

CAS Number 824960-50-1 Molnova[3]

Molecular Formula C18H19ClN4O3 Molnova[3]

Molecular Weight 374.82 g/mol Molnova[3]

Primary Target WDR5-MLL1 interface MedchemExpress[1][2]

In Vitro Solubility
DMSO: 50 mg/mL (133.40

mM)
Molnova[3]

Personal Protective Equipment (PPE)
A thorough risk assessment should be conducted for all procedures involving WDR5-0102. The

following table outlines the minimum required PPE for handling this compound in a laboratory

setting.[4]
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Body Part Required PPE
Specifications and Best
Practices

Hands Double Nitrile Gloves

Wear two pairs of disposable

nitrile gloves.[4] Change

gloves immediately if they

become contaminated and

after each use. Wash hands

thoroughly after removing

gloves.[4][5]

Eyes
Safety Glasses with Side

Shields or Goggles

Must be worn at all times when

handling the compound to

protect against splashes.[6]

Body Laboratory Coat

A standard lab coat should be

worn to protect clothing and

skin.[6]

Respiratory

Not generally required for

handling small quantities in a

well-ventilated area.

Use a chemical fume hood

when weighing the solid

compound or preparing stock

solutions to prevent inhalation

of dust.[6] For unpacking non-

plastic containers or in case of

spills, a respirator (e.g., N95)

may be necessary.[7]

Operational Plans: Handling and Storage
Proper handling and storage procedures are critical for maintaining the stability of WDR5-0102
and ensuring the safety of laboratory personnel.[6]

Receiving and Inspection
Inspect Package: Upon receipt, examine the external packaging for any signs of damage or

leaks.[4]
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Don PPE: Before opening, put on the minimum required PPE (lab coat, safety glasses, and a

single pair of nitrile gloves).[4]

Unpack in a Safe Area: Open the shipping container in a designated area, preferably within a

chemical fume hood or on a disposable bench liner.[4]

Verify Compound: Confirm that the compound name and CAS number on the vial match the

order details.[4]

Inspect Vial: Check the primary container for any damage.[4]

Preparation of Stock Solutions
Gather Materials: Assemble all necessary equipment, including the vial of WDR5-0102,

appropriate solvent (e.g., DMSO), pipettes, and sterile tubes.[4]

Don Full PPE: Wear a lab coat, double nitrile gloves, and chemical splash goggles.[4]

Perform Calculations: Calculate the required mass of the compound and volume of solvent

to achieve the desired stock concentration.[4]

Weighing the Compound: If working with the solid form, briefly centrifuge the vial to collect all

powder at the bottom. This should be done in a chemical fume hood.[4][6]

Dissolution: Add the calculated volume of solvent to the vial. If necessary, use ultrasonic

agitation at a temperature below 60°C to aid dissolution.[3]

Storage Conditions
Solid Compound: Store at -20°C for long-term stability (≥ 2 years).[3] Keep in a tightly sealed

container, protected from light and moisture.[6]

Stock Solutions: Store at -80°C for up to 6 months or at -20°C for up to 1 month, protected

from light.[8] It is recommended to prepare fresh solutions or store them in small aliquots to

avoid repeated freeze-thaw cycles.[6]
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All waste generated from handling WDR5-0102 must be treated as hazardous waste and

disposed of according to institutional and local regulations.

Solid Waste:

Contaminated Consumables: Gloves, tubes, pipette tips, and bench liners should be

collected in a designated, clearly labeled hazardous waste bag or container.[4]

Empty Vials: Empty vials should be triple rinsed with an appropriate solvent. The rinsate

should be collected as liquid hazardous waste. After rinsing, deface the label and dispose

of the vial in a container for non-radioactive glass waste, unless institutional policy dictates

otherwise.[9]

Liquid Waste:

Unused Solutions: Collect all unused solutions containing WDR5-0102 in a clearly labeled,

sealed container for hazardous chemical waste.

Rinsate: The solvent used for rinsing contaminated glassware and vials should also be

collected as hazardous liquid waste.[9]

Sharps:

Needles and serological pipettes that have come into contact with WDR5-0102 should be

disposed of in a designated sharps container for chemically contaminated sharps.[4]

Experimental Protocols and Visualization
Mechanism of Action of WDR5-0102
WDR5 is a core subunit of the histone methyltransferase (HMT) complex and acts as a scaffold

for the assembly of MLL/SET family complexes.[10] These complexes are responsible for the

methylation of histone H3 at lysine 4 (H3K4), a key epigenetic mark associated with active

gene transcription.[11][12] WDR5 also plays a crucial role in recruiting the oncoprotein

transcription factor MYC to chromatin at ribosomal protein genes.[10] WDR5-0102 is an

inhibitor that targets the interface between WDR5 and MLL1, thereby suppressing MLL1 HMT

activity.[1][2] This disruption can lead to reduced H3K4 methylation and subsequent

downregulation of gene expression involved in oncogenic pathways.[11]
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Caption: WDR5-0102 inhibits the WDR5-MLL1 interaction, disrupting histone methylation.

Standard Laboratory Workflow
The following diagram illustrates the standard workflow for handling a potent research

compound like WDR5-0102 in a laboratory setting.
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Caption: Standard laboratory workflow for handling, experimental use, and disposal of WDR5-
0102.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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